Cas no 848-21-5 (Norgestrienone)

• Product name: Norgestrienone
• CAS No: 848-21-5
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 40065
• PubChem ID: 13313

Norgestrienone Chemical and Physical Properties

Names and Identifiers

• Norgestrienone
• Ethynyl trienolone
• 17-Hydroxy-19-nor-17alpha-pregna-4,9,11-trien-20-yn-3-one
• Ogyline
• (17α)-17-Hydroxy-19-norpregna-4,9,11-trien-20-yn-3-one (ACI)
• 19-Nor-17α-pregna-4,9,11-trien-20-yn-3-one, 17-hydroxy- (7CI, 8CI)
• 17-Hydroxy-19-nor-17α-pregna-4,9,11-trien-20-yn-3-one
• 17α-Ethynyl-17-hydroxyestratrien-3-one
• 17α-Ethynyl-17β-hydroxy-3-oxo-4,9,11-estratriene
• 17α-Ethynyl-3-oxo-4,9,11-estratrien-17β-ol
• 17α-Ethynyl-4,9,11-estratrien-17β-ol-3-one
• 3-Oxo-17α-ethynyl-17β-hydroxyestra-4,9,11-triene
• A 301
• A 301 (steroid)
• NSC 101105
• Planor
• R 2010
• RU 2010

• Inchi： 1S/C20H22O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,8,10,12,17-18,22H,4-7,9,11H2,2H3/t17-,18+,19+,20+/m1/s1
• InChI Key： GVDMJXQHPUYPHP-FYQPLNBISA-N
• SMILES： C[C@@]12[C@](O)(C#C)CC[C@H]1[C@@H]1CCC3=CC(CCC3=C1C=C2)=O

Computed Properties

• Exact Mass: 294.16200
• Monoisotopic Mass: 294.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.1129 (rough estimate)
• Melting Point: 169°
• Boiling Point: 376.15°C (rough estimate)
• Flash Point: 211.2°C
• Refractive Index: 1.4800 (estimate)
• PSA: 37.30000
• LogP: 3.33270
• Specific Rotation: D20 +63° (c = 0.5 in alc)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives